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Compound of Interest

Compound Name:
1-Decyl-3-methylimidazolium

bromide

Cat. No.: B061554 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and characterization

of 1-Decyl-3-methylimidazolium bromide ([C10mim]Br), an ionic liquid with diverse

applications in catalysis, electrochemistry, and extraction.[1] This document details the

experimental protocols for its preparation and outlines the key analytical techniques used for its

characterization, presenting quantitative data in accessible formats.

Physicochemical Properties
1-Decyl-3-methylimidazolium bromide is an imidazolium-based ionic liquid. Its key physical

and chemical properties are summarized in the table below.
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Property Value Reference

Molecular Formula C₁₄H₂₇BrN₂ [2]

Molecular Weight 303.28 g/mol [2]

Appearance

Colorless to yellowish liquid or

white to light yellow crystalline

powder

[1][3]

Melting Point -6 °C [1]

CAS Number 188589-32-4 [2][4]

Synthesis Protocol
The synthesis of 1-Decyl-3-methylimidazolium bromide is typically achieved through a direct

alkylation reaction, a type of Sₙ2 substitution, involving 1-methylimidazole and an alkyl halide.

[5]

Experimental Procedure
A common and effective method for the synthesis of 1-Decyl-3-methylimidazolium bromide
involves the reaction of equimolar amounts of 1-methylimidazole with 1-bromodecane.[5] The

reaction is typically carried out under an inert atmosphere with vigorous stirring to ensure a

complete reaction.

Materials:

1-methylimidazole

1-bromodecane

Ethyl acetate (for washing)

Procedure:

In a two-necked round-bottom flask, combine equimolar amounts of 1-methylimidazole and

1-bromodecane.
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The reaction mixture is heated to approximately 60-70°C.[5]

The mixture is stirred vigorously under a nitrogen atmosphere for 24-48 hours.[5]

After cooling to room temperature, the resulting viscous liquid is washed multiple times with

small portions of ethyl acetate to remove any unreacted starting materials.

The purified product is then dried under vacuum at 70–80°C to yield the final product.

A schematic representation of the synthesis is provided below.

1-Methylimidazole

Reaction
(60-70°C, 24-48h, N2)

1-Bromodecane

Crude [C10mim]Br Washing with
Ethyl Acetate

Drying under
Vacuum (70-80°C) Pure [C10mim]Br
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Synthesis Workflow for 1-Decyl-3-methylimidazolium Bromide

Characterization Data
The structural integrity and purity of the synthesized 1-Decyl-3-methylimidazolium bromide
are confirmed through various spectroscopic and analytical techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H and ¹³C NMR spectroscopy are fundamental for elucidating the molecular structure. While

specific spectral data for the decyl derivative can be inferred from closely related analogs,

representative shifts for the imidazolium core and the alkyl chain are predictable. For instance,

the proton at position 2 in the imidazolium ring is characteristically downfield shifted.[6]

A study on related imidazolium bromides provides the following characteristic ¹³C NMR shifts,

which are expected to be similar for 1-decyl-3-methylimidazolium bromide.[7]
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Carbon Atom Expected Chemical Shift (δ, ppm)

N-CH-N ~136

N-CH=CH-N ~123

N-CH=CH-N ~122

N-CH₂ ~50

N-CH₃ ~36

Alkyl Chain Carbons 14-32

Fourier-Transform Infrared (FT-IR) Spectroscopy
FT-IR spectroscopy is employed to identify the functional groups present in the molecule. The

spectrum of 1-decyl-3-methylimidazolium bromide will exhibit characteristic absorption

bands corresponding to the imidazolium ring and the decyl chain.

Wavenumber (cm⁻¹) Vibrational Assignment

~3150, ~3100 C-H stretching of the imidazolium ring

~2925, ~2855
Asymmetric and symmetric C-H stretching of the

CH₂ and CH₃ groups in the alkyl chain[8]

~1570, ~1460 C=N and C=C stretching of the imidazolium ring

~1170 In-plane C-H bending of the imidazolium ring

Mass Spectrometry (MS)
Electrospray ionization mass spectrometry (ESI-MS) is used to confirm the molecular weight of

the cation. The positive ion mode would show a peak corresponding to the 1-decyl-3-

methylimidazolium cation ([C₁₄H₂₇N₂]⁺).

Ion m/z

[C₁₀mim]⁺ ~209.2
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Thermal Analysis
Thermogravimetric analysis (TGA) and Differential Scanning Calorimetry (DSC) are used to

evaluate the thermal stability of the ionic liquid. Imidazolium-based ionic liquids generally

exhibit good thermal stability. Studies on similar 1-alkyl-3-methylimidazolium bromides indicate

decomposition temperatures well above 200°C.[9][10] Long-term isothermal TGA studies have

shown that some decomposition can occur at temperatures lower than the onset

decomposition temperature determined by fast scan experiments.[11]

The following diagram illustrates a general workflow for the characterization of the synthesized

ionic liquid.
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Characterization Workflow for 1-Decyl-3-methylimidazolium Bromide

Applications in Drug Development
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Ionic liquids like 1-Decyl-3-methylimidazolium bromide are gaining attention in the

pharmaceutical and biomedical fields. Their unique properties, such as low viscosity and high

thermal stability, make them suitable for various applications.[1] They have been investigated

for their potential as solvents for drug delivery, in the extraction of bioactive compounds, and as

antimicrobial agents.[1] The biocompatibility and potential antitumor activity of similar

imidazolium ionic liquids are also areas of active research.[5]

This guide provides a foundational understanding of the synthesis and characterization of 1-
Decyl-3-methylimidazolium bromide, offering researchers and professionals a detailed

starting point for their work with this versatile ionic liquid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b061554#synthesis-and-characterization-
of-1-decyl-3-methylimidazolium-bromide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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